Cas no 1934269-82-5 (5-Bromo-1H-pyrazole-3-carbonitrile)
1934269-82-5 structure
Product Name:5-Bromo-1H-pyrazole-3-carbonitrile
CAS No:1934269-82-5
MF:C4H2BrN3
MW:171.982779026031
CID:4826515
Update Time:2023-08-19
5-Bromo-1H-pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-1H-pyrazole-3-carbonitrile
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- Inchi： 1S/C4H2BrN3/c5-4-1-3(2-6)7-8-4/h1H,(H,7,8)
- InChI Key： WDPVYIBCSWFBQV-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 127
- XLogP3: 1.3
- Topological Polar Surface Area: 52.5
5-Bromo-1H-pyrazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049000482-25g |
5-Bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 98% | 25g |
$400.00 | 2023-09-02 | |
| Enamine | EN300-6482012-0.05g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 0.05g |
$252.0 | 2025-03-15 | |
| Enamine | EN300-6482012-0.1g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 0.1g |
$376.0 | 2025-03-15 | |
| Enamine | EN300-6482012-0.25g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 0.25g |
$538.0 | 2025-03-15 | |
| Enamine | EN300-6482012-0.5g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 0.5g |
$847.0 | 2025-03-15 | |
| Enamine | EN300-6482012-1.0g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 1.0g |
$1086.0 | 2025-03-15 | |
| Enamine | EN300-6482012-2.5g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 2.5g |
$2127.0 | 2025-03-15 | |
| Enamine | EN300-6482012-5.0g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 5.0g |
$3147.0 | 2025-03-15 | |
| Enamine | EN300-6482012-10.0g |
5-bromo-1H-pyrazole-3-carbonitrile |
1934269-82-5 | 95.0% | 10.0g |
$4667.0 | 2025-03-15 |
5-Bromo-1H-pyrazole-3-carbonitrile Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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